Cas no 1474-33-5 (Pentanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester)

• Product Name: Pentanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester
• CAS No: 1474-33-5
• MF: C₂₅H₂₅O₃P
• MW: 404.437968015671
• CID: 163459
• PubChem ID: 301546
• Update Time: 2025-04-19

Pentanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-oxo-2-(triphenylphosphoranylidene)-, ethyl ester
• ethyl 3-oxo-2-(triphenyl-λ⁵-phosphanylidene)pentanoate
• AC1L6YNX
• ethyl 2-(triphenylphosphoranylidene)-3-oxovalerate
• ethyl 3-oxo-2-(triphenyl-lambda5-phosphanylidene)pentanoate
• ethyl 3-oxo-2-triphenylphosphoranylidenepentanoate
• NSC179408
• DTXSID70306708
• 1474-33-5
• NSC-179408
• Ethyl 3-oxo-2-(triphenyl-lambda~5~-phosphanylidene)pentanoate

• Inchi： 1S/C25H25O3P/c1-3-23(26)24(25(27)28-4-2)29(20-14-8-5-9-15-20,21-16-10-6-11-17-21)22-18-12-7-13-19-22/h5-19H,3-4H2,1-2H3
• InChI Key： SCPAPQBGOIUONV-UHFFFAOYSA-N
• SMILES： P(=C(C(=O)OCC)C(CC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 404.15425
• Monoisotopic Mass: 404.15413165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37
• LogP: 3.69510